4-amino-1,5-dimethyl-2-(2-methylphenyl)-2,3-dihydro-1H-pyrazol-3-one

• IUPAC Name: 4-amino-1,5-dimethyl-2-(2-methylphenyl)pyrazol-3-one
• InChI: InChI=1S/C12H15N3O/c1-8-6-4-5-7-10(8)15-12(16)11(13)9(2)14(15)3/h4-7H,13H2,1-3H3
• InChI Key: RHUQGJMIECTIRY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=O)C(=C(N2C)C)N
• Molecular Formula: C12H15N3O
• Molecular Weight: 217.27 g/mol

Description

“4-amino-1,5-dimethyl-2-(2-methylphenyl)-2,3-dihydro-1H-pyrazol-3-one” is also known as 4-Methylamino antipyrine. It is an active metabolite of Metamizole, a pyrazolone non-steroidal anti-inflammatory drug (NSAID) that inhibits COX. Metamizole is a nonopioid analgesic drug used for pain and fever. 4-Methylamino antipyrine has analgesic, antipyretic, and relatively weak antiinflammatory properties.

Molecular Structure Analysis

The molecular formula of 4-Methylamino antipyrine is C12H15N3O. It has a molecular weight of 217.267.

Chemical Reactions Analysis

Metamizole is a prodrug which, at room temperature and in an atmosphere with oxygen, is spontaneously, nonenzymatically converted to 4-Methylamino antipyrine. Subsequently, the N-methyl side chain of 4-Methylamino antipyrine is oxidized to yield 4-formylaminoantipyrine, which is further converted to 4-aminoantipyrine.

Physical And Chemical Properties Analysis

4-Methylamino antipyrine has a density of 1.2±0.1 g/cm3. It has a boiling point of 324.5±45.0 °C at 760 mmHg and a melting point of 50-53ºC. Its flash point is 150.0±28.7 °C.

Mechanism of Action

4-AD’s mechanism of action is not fully understood. It is believed to act as an agonist of G-protein-coupled receptors, which are involved in a variety of physiological processes, including the regulation of blood pressure, heart rate, and metabolic processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-AD are not yet known. However, it is believed that it has the potential to affect a variety of physiological processes, including the regulation of blood pressure, heart rate, and metabolic processes.

Advantages and Limitations for Lab Experiments

4-AD has several advantages for use in laboratory experiments. It is relatively inexpensive to synthesize and is stable in a variety of conditions. It is also soluble in a variety of solvents, making it easy to work with in the lab. The main limitation of 4-AD is that its mechanism of action is not yet fully understood, so its effects on various biochemical and physiological processes remain unknown.

Future Directions

There are a number of potential future directions for 4-AD research. These include further study of its mechanism of action and its effects on various biochemical and physiological processes. Additionally, research could be conducted to explore the potential of 4-AD in drug development and materials science. Furthermore, research could be conducted to explore the potential of 4-AD as a ligand for binding to G-protein-coupled receptors. Finally, research could be conducted to explore the potential of 4-AD in the development of new materials for use in medical and industrial applications.

Synthesis Methods

4-AD is synthesized through a series of steps, beginning with the reaction of phenylmagnesium bromide with 3-methyl-2-pyrazolin-5-one. The resulting product is then reacted with methyl iodide, followed by a reaction with sodium hydroxide and then a reaction with hydrochloric acid. The final product is 4-AD.

Scientific Research Applications

4-AD has many applications in scientific research. It is used in drug research as a ligand for binding to G-protein-coupled receptors, which are important in the signal transduction pathways that regulate the body’s response to hormones and other substances. 4-AD has also been used to study the structure of proteins and DNA, and to develop new materials for use in medical and industrial applications.